
Proper Disposal of JP-153: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JP-153

Cat. No.: B11934191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

JP-153, a novel small molecule inhibitor of the Src-FAK-Paxillin signaling pathway. Given the

absence of specific disposal guidelines for JP-153, it is imperative to treat this compound as a

potentially hazardous chemical and follow established laboratory best practices for chemical

waste management. Adherence to these procedures is crucial for ensuring personnel safety

and environmental protection.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling JP-153
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PPE Category Specification Purpose

Eye Protection
Safety glasses with side

shields or chemical goggles

Protects eyes from splashes or

aerosolized particles of JP-

153.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

II. Step-by-Step Disposal Procedure for JP-153
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of JP-153 waste, including pure compound, solutions, and contaminated materials.

Experimental Protocol: JP-153 Waste Disposal

Waste Segregation:

Do not mix JP-153 waste with other chemical waste streams unless compatibility has

been confirmed.

Segregate solid waste (e.g., unused JP-153 powder, contaminated weigh boats) from

liquid waste (e.g., solutions containing JP-153, solvent rinsates).

Waste Collection and Labeling:

Collect all JP-153 waste in a designated, leak-proof, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "JP-153 (4-(3,4,5-trimethoxyphenyl)-1,4-dihydro-2H-naphtho[1,2-d][1][2]oxazin-2-

one)".

Indicate the approximate quantity of the waste.

Storage of Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.benchchem.com/product/b11934191?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Disposal of Empty Containers:

To render an empty container that held JP-153 non-hazardous, it must be triple-rinsed.

Use a solvent in which JP-153 is soluble for the initial rinse. Collect this rinsate as

hazardous waste and add it to your JP-153 liquid waste container.

Perform two subsequent rinses with a suitable solvent (e.g., ethanol or water, depending

on the initial solvent). Collect these rinsates as hazardous waste.

After triple-rinsing, deface the original label on the container before disposing of it as

regular laboratory glass or plastic waste, in accordance with your institution's policies.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of JP-153 waste down the drain or in regular trash.

III. Logical Workflow for JP-153 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of JP-153 and associated materials.
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Caption: Workflow for the safe disposal of JP-153 waste.

By following these procedures, you contribute to a safe and compliant laboratory environment,

building a foundation of trust in our collective commitment to responsible chemical handling

and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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